Cas no 764635-62-3 (5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid)

5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid is a heterocyclic compound featuring a fused pyridine-pyrazine core with a carboxylic acid functional group. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. Its rigid bicyclic framework and polar carboxyl group enhance binding affinity and solubility, facilitating its use in drug design. The compound’s stability under standard conditions and compatibility with further derivatization underscore its utility in medicinal chemistry research. It is commonly employed in the preparation of kinase inhibitors, receptor modulators, and other therapeutic agents targeting complex biological pathways.
5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid structure
764635-62-3 structure
Product Name:5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid
CAS No:764635-62-3
MF:C8H9N3O2
MW:179.175961256027
CID:1027984
PubChem ID:10313370
Update Time:2025-06-08

5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid
    • 5,6,7,8-tetrahydro-Pyrido[3,4-b]pyrazine-7-carboxylic acid
    • Pyrido[3,4-b]pyrazine-7-carboxylic acid, 5,6,7,8-tetrahydro-
    • 5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylicacid
    • MB14546
    • SCHEMBL7245324
    • FT-0745174
    • DTXSID20437990
    • 764635-62-3
    • DB-075131
    • MDL: MFCD14706807
    • Inchi: 1S/C8H9N3O2/c12-8(13)6-3-5-7(4-11-6)10-2-1-9-5/h1-2,6,11H,3-4H2,(H,12,13)
    • InChI Key: KCJKFIHIJFGFMS-UHFFFAOYSA-N
    • SMILES: OC(C1CC2C(CN1)=NC=CN=2)=O

Computed Properties

  • Exact Mass: 179.069476538g/mol
  • Monoisotopic Mass: 179.069476538g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -3.4
  • Topological Polar Surface Area: 75.1Ų

5,6,7,8-Tetrahydropyrido[3,4-b]pyrazine-7-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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